Cas no 4404-46-0 (3-Hydroxypropyl isothiocyanate)
4404-46-0 structure
Product Name:3-Hydroxypropyl isothiocyanate
CAS No:4404-46-0
MF:C4H7NOS
MW:117.169479608536
CID:2827737
PubChem ID:14206096
Update Time:2025-04-21
3-Hydroxypropyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 3-ISOTHIOCYANATOPROPAN-1-OL
- CHEBI:183103
- SCHEMBL18889093
- 3-hydroxypropyl isothiocyanate
- DTXSID60557424
- DTXCID30508206
- 4404-46-0
- 3-Isothiocyanato-1-propanol
- 3-Hydroxypropyl isothiocyanate
-
- Inchi： 1S/C4H7NOS/c6-3-1-2-5-4-7/h6H,1-3H2
- InChI Key： HKKOVTXONDHGLP-UHFFFAOYSA-N
- SMILES： S=C=NCCCO
Computed Properties
- Exact Mass: 117.02483502Da
- Monoisotopic Mass: 117.02483502Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 77.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 64.7Ų
3-Hydroxypropyl isothiocyanate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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